BENGHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling
Tellurium-130

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tellurium-130

Cat. No.: B087983

Essential Safety and Handling Guide for Tellurium-
130

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with Tellurium-130 (Te-130). The following
procedures are designed to ensure the safe handling, storage, and disposal of this material,
addressing both its chemical toxicity and low-level radiological properties.

Tellurium and its compounds are considered hazardous due to their chemical properties.
Tellurium-130 is a specific isotope of tellurium that is weakly radioactive, with an extremely
long half-life. While the immediate health risks are predominantly associated with its chemical
nature, proper radiological handling protocols should also be observed.

Occupational Exposure Limits and Physical Data

Adherence to established occupational exposure limits is critical to minimize health risks. The
following table summarizes key quantitative data for Tellurium compounds.
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Parameter Value Reference
OSHA PEL (Permissible

o 0.1 mg/m3 (8-hour TWA) [1][2]
Exposure Limit)
NIOSH REL (Recommended

o 0.1 mg/m3 (10-hour TWA) [11[3]
Exposure Limit)
ACGIH TLV (Threshold Limit

0.1 mg/m3 (8-hour TWA) [1114]

Value)
Melting Point 722.66 K (449.51 °C) [5]
Boiling Point 1261 K (987.85 °C) [5]
Half-life of Tellurium-130 7.9 x 102° years [6]

TWA: Time-Weighted Average

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Tellurium-130 to
prevent exposure through inhalation, ingestion, or skin contact.[7]

e Eye and Face Protection:
o Safety glasses with side shields are required at a minimum.
o Chemical safety goggles should be worn if there is a risk of dust or aerosol generation.[5]
e Hand Protection:
o Chemical-resistant gloves are essential. Recommended materials include:
= Butyl rubber
= Neoprene

= Nitrile rubber[5]
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o Change gloves frequently, and always before leaving the work area.

o Body Protection:
o Afull-length laboratory coat, worn fully buttoned.[7]
o For larger quantities, a plastic apron and sleeves may be necessary.[5]
o Closed-toe shoes must be worn at all times in the laboratory.[7]

o Respiratory Protection:

o Work should be conducted in a well-ventilated area, preferably within a certified chemical
fume hood, to keep exposure below the occupational limits.[4]

o If dust or aerosols are generated and engineering controls are insufficient, a NIOSH-
approved respirator with a P100 filter is recommended.[7]

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for safety and compliance. The
following workflow outlines the key steps from material receipt to final disposal.
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Preparation and Handling
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Caption: Workflow for Safe Handling and Disposal of Tellurium-130.
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Experimental Protocols
Step-by-Step Handling Procedure

e Preparation:

o

Ensure all necessary PPE is available and in good condition.

[¢]

Designate a specific work area for handling Te-130, preferably within a chemical fume
hood.[8]

[¢]

Cover the work surface with absorbent, plastic-backed paper.[8]

[¢]

Prepare all necessary equipment and reagents before handling the material.

e Handling:

o

Wear all required PPE before opening the Te-130 container.

[¢]

Handle the material carefully to avoid generating dust.[5]

o

Use tools (e.g., spatulas, tongs) to manipulate the solid material.

[e]

Keep containers of Te-130 closed when not in use.
e Post-Handling:
o After handling, check gloves for contamination before removing them.
o Carefully remove PPE, avoiding contact with potentially contaminated outer surfaces.

o Wash hands thoroughly with soap and water after removing gloves.[5]

Emergency Procedures

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[5]

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://ehs.berkeley.edu/radiation-safety-manual/6-procedures-work-radioactive-materials
https://ehs.berkeley.edu/radiation-safety-manual/6-procedures-work-radioactive-materials
https://www.buyisotope.com/tellurium-130-isotope.php
https://www.buyisotope.com/tellurium-130-isotope.php
https://www.buyisotope.com/tellurium-130-isotope.php
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087983?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[5]

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.[9]

« Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[4]

« Spills:

Evacuate the immediate area.

o

[¢]

Wear appropriate PPE, including respiratory protection if dust is present.

o

Carefully sweep or scoop up the spilled solid material, avoiding dust generation.[5]

[e]

Place the material into a sealed, labeled container for disposal.

(¢]

Clean the spill area with a damp cloth or paper towel.

[¢]

Place all cleanup materials into the hazardous waste container.

Disposal Plan

Tellurium-130 waste must be treated as both chemical and radioactive waste.
e Segregation:
o Do not dispose of Te-130 waste in regular trash or down the drain.[10]
o Segregate waste into categories: dry solids (gloves, paper), sharps, and liquid waste.

o Given its extremely long half-life, Te-130 waste should be segregated as long-lived
radioactive waste.

e Packaging and Labeling:

o Use designated, leak-proof containers for each waste stream.
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o Containers must be clearly labeled with "Hazardous Waste," the chemical name
"Tellurium-130," and the universal symbol for radioactivity.[1]

o Attach a completed hazardous waste tag to each container.
Storage and Collection:

o Store waste containers in a designated, secure, and appropriately shielded area.[9]

o Arrange for waste collection through your institution's Environmental Health & Safety
(EH&S) office or a licensed hazardous waste disposal contractor.[10] All waste disposal
must be in accordance with local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b087983#personal-protective-equipment-for-handling-
tellurium-130]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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